Dihydropashanone Dihydropashanone Dihydropashanone belongs to the class of organic compounds known as 2'-hydroxy-dihydrochalcones. These are organic compounds containing dihydrochalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, dihydropashanone is considered to be a flavonoid lipid molecule. Dihydropashanone is considered to be a practically insoluble (in water) and relatively neutral molecule.
Brand Name: Vulcanchem
CAS No.: 41997-41-5
VCID: VC0016698
InChI: InChI=1S/C17H18O5/c1-21-14-10-13(19)15(16(20)17(14)22-2)12(18)9-8-11-6-4-3-5-7-11/h3-7,10,19-20H,8-9H2,1-2H3
SMILES: COC1=C(C(=C(C(=C1)O)C(=O)CCC2=CC=CC=C2)O)OC
Molecular Formula: C17H18O5
Molecular Weight: 302.32 g/mol

Dihydropashanone

CAS No.: 41997-41-5

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VCID: VC0016698

Molecular Formula: C17H18O5

Molecular Weight: 302.32 g/mol

Dihydropashanone - 41997-41-5

CAS No. 41997-41-5
Product Name Dihydropashanone
Molecular Formula C17H18O5
Molecular Weight 302.32 g/mol
IUPAC Name 1-(2,6-dihydroxy-3,4-dimethoxyphenyl)-3-phenylpropan-1-one
Standard InChI InChI=1S/C17H18O5/c1-21-14-10-13(19)15(16(20)17(14)22-2)12(18)9-8-11-6-4-3-5-7-11/h3-7,10,19-20H,8-9H2,1-2H3
Standard InChIKey JIPRVIMCAIKNJN-UHFFFAOYSA-N
SMILES COC1=C(C(=C(C(=C1)O)C(=O)CCC2=CC=CC=C2)O)OC
Canonical SMILES COC1=C(C(=C(C(=C1)O)C(=O)CCC2=CC=CC=C2)O)OC
Appearance Yellow powder
Description Dihydropashanone belongs to the class of organic compounds known as 2'-hydroxy-dihydrochalcones. These are organic compounds containing dihydrochalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, dihydropashanone is considered to be a flavonoid lipid molecule. Dihydropashanone is considered to be a practically insoluble (in water) and relatively neutral molecule.
PubChem Compound 179533
Last Modified Nov 11 2021
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